2-Pyrrolidinone, 5-(octyloxy)-1-((4-(trifluoromethyl)phenyl)methyl)-, (+-)-
Overview
Description
2-Pyrrolidinone, 5-(octyloxy)-1-((4-(trifluoromethyl)phenyl)methyl)-, (+-)- is a chemical compound with potential applications in scientific research. This compound is also known as TRIM-OCT and is synthesized by a specific method as described below.
Mechanism Of Action
TRIM-OCT is a selective antagonist of the dopamine D4 receptor. It has been shown to have high affinity and selectivity for this receptor, which is involved in the regulation of mood, behavior, and cognition.
Biochemical and Physiological Effects:
Studies have shown that TRIM-OCT can modulate the activity of the dopamine D4 receptor in the brain. This modulation can lead to changes in behavior and cognition. TRIM-OCT has also been shown to have potential therapeutic applications in the treatment of psychiatric disorders such as schizophrenia and attention deficit hyperactivity disorder (ADHD).
Advantages And Limitations For Lab Experiments
TRIM-OCT has several advantages for lab experiments. It is a selective antagonist of the dopamine D4 receptor, which allows for specific modulation of this receptor. TRIM-OCT is also highly selective for the dopamine D4 receptor, which reduces the potential for off-target effects. However, TRIM-OCT has limitations for lab experiments, including its potential toxicity and the need for further studies to determine its efficacy and safety.
Future Directions
There are several future directions for the study of TRIM-OCT. These include further studies on its mechanism of action, as well as its potential therapeutic applications in the treatment of psychiatric disorders. Additionally, future studies could investigate the potential use of TRIM-OCT as a research tool for the study of the dopamine D4 receptor and its role in behavior and cognition.
Conclusion:
In conclusion, TRIM-OCT is a chemical compound with potential applications in scientific research. Its selective antagonist activity on the dopamine D4 receptor makes it a promising compound for the study of behavior and cognition, as well as potential therapeutic applications in the treatment of psychiatric disorders. Further studies are needed to determine its efficacy and safety for these applications.
Synthesis Methods
The synthesis of TRIM-OCT involves the reaction of 4-(trifluoromethyl)benzyl chloride with 5-hydroxy-2-pyrrolidinone in the presence of a base. The resulting product is then reacted with octyl alcohol to obtain 2-Pyrrolidinone, 5-(octyloxy)-1-((4-(trifluoromethyl)phenyl)methyl)-, (+-)-.
Scientific Research Applications
TRIM-OCT has potential applications in scientific research. This compound has been studied for its mechanism of action, biochemical and physiological effects, as well as its advantages and limitations for lab experiments.
properties
CAS RN |
136410-36-1 |
|---|---|
Product Name |
2-Pyrrolidinone, 5-(octyloxy)-1-((4-(trifluoromethyl)phenyl)methyl)-, (+-)- |
Molecular Formula |
C20H28F3NO2 |
Molecular Weight |
371.4 g/mol |
IUPAC Name |
5-octoxy-1-[[4-(trifluoromethyl)phenyl]methyl]pyrrolidin-2-one |
InChI |
InChI=1S/C20H28F3NO2/c1-2-3-4-5-6-7-14-26-19-13-12-18(25)24(19)15-16-8-10-17(11-9-16)20(21,22)23/h8-11,19H,2-7,12-15H2,1H3 |
InChI Key |
IRJMJLBOJVWJFQ-UHFFFAOYSA-N |
SMILES |
CCCCCCCCOC1CCC(=O)N1CC2=CC=C(C=C2)C(F)(F)F |
Canonical SMILES |
CCCCCCCCOC1CCC(=O)N1CC2=CC=C(C=C2)C(F)(F)F |
synonyms |
(+-)-5-(Octyloxy)-1-((4-(trifluoromethyl)phenyl)methyl)-2-pyrrolidinon e |
Origin of Product |
United States |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
![(11bS)-4-Hydroxy-2,6-bis(2,4,6-triisopropylphenyl)dinaphtho[2,1-d:1',2'-f][1,3,2]dioxaphosphepine 4-oxide](/img/structure/B150776.png)
![(11bS)-4-Hydroxy-2,6-diphenyldinaphtho[2,1-d:1',2'-f][1,3,2]dioxaphosphepine 4-oxide](/img/structure/B150779.png)
